molecular formula C13H14N2O2 B8485551 6-(3,4-Dimethoxy-phenyl)-pyridin-3-ylamine

6-(3,4-Dimethoxy-phenyl)-pyridin-3-ylamine

Cat. No.: B8485551
M. Wt: 230.26 g/mol
InChI Key: VDLMWZVSCZQZPE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-(3,4-Dimethoxy-phenyl)-pyridin-3-ylamine is a useful research compound. Its molecular formula is C13H14N2O2 and its molecular weight is 230.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H14N2O2

Molecular Weight

230.26 g/mol

IUPAC Name

6-(3,4-dimethoxyphenyl)pyridin-3-amine

InChI

InChI=1S/C13H14N2O2/c1-16-12-6-3-9(7-13(12)17-2)11-5-4-10(14)8-15-11/h3-8H,14H2,1-2H3

InChI Key

VDLMWZVSCZQZPE-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=C(C=C1)C2=NC=C(C=C2)N)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of 2-(3,4-dimethoxyphenyl)-5-nitropyridine (Interchim, Montlucon, France, 2.85 g, 10.95 mmol) in MeOH (27 ml) and THF (27 ml), Ra/Ni catalyst (1.10 g, 10.95 mmol) was added and shaked under hydrogen at rt for 15 h. After that, the RM was filtered over celite, the catalyst was washed with MeOH and the filtrate was evaporated to dryness to give the title compound as an off-white solid. (HPLC: tR 2.22 min (Method A); M+H=231 MS-ES)
Quantity
2.85 g
Type
reactant
Reaction Step One
Name
Quantity
27 mL
Type
solvent
Reaction Step One
Name
Quantity
27 mL
Type
solvent
Reaction Step One
Name
Quantity
1.1 g
Type
catalyst
Reaction Step One

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